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Compound of Interest

Compound Name: 2-Methyl-2-(2-nitroethoxy)propane

CAS No.: 77791-00-5

Cat. No.: B1609933

Get Quote

Executive Summary
2-Methyl-2-(2-nitroethoxy)propane is a functionalized ether combining a lipophilic tert-butyl

group with a polar 2-nitroethyl moiety. This structural duality dictates its solubility profile: it is

insoluble in water but exhibits high miscibility with a broad spectrum of organic solvents.[1]

In research and industrial applications, this compound serves as a specialized intermediate

and potential energetic plasticizer/stabilizer. Its solubility behavior is critical for extraction

protocols, recrystallization (of derivatives), and formulation in polymeric matrices.

Physicochemical Characterization
Understanding the physical constants is a prerequisite for predicting solubility behavior and

handling requirements.
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Property Value Condition/Note

CAS Number 77791-00-5 Unique Identifier

Molecular Formula

Molecular Weight 147.17 g/mol

Physical State Liquid
At Standard Ambient Temp &

Pressure (SATP)

Density 1.00 g/cm³ At 20°C [1]

Boiling Point 30–35 °C At 1 hPa (High Vacuum) [1]

Flash Point 75 °C Closed Cup [1]

Water Solubility Insoluble At 20°C [1]

Technical Insight: The boiling point of 30–35°C at 1 hPa implies a projected atmospheric boiling

point significantly higher (approx. 180–200°C), consistent with the presence of the polar nitro

group which increases intermolecular forces relative to non-nitro ethers.

Solubility Profile in Organic Solvents
The solubility of 2-Methyl-2-(2-nitroethoxy)propane is governed by the "Like Dissolves Like"

principle, modified by the competing effects of the bulky tert-butyl group (hydrophobic) and the

nitro group (polar/dipolar).

Solvent Compatibility Table
Data derived from functional group analysis and standard isolation protocols for nitro-ethers.
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Solvent Class Specific Solvent Solubility Status
Mechanistic
Rationale

Chlorinated
Dichloromethane

(DCM), Chloroform
Highly Soluble

Strong dipole-dipole

interactions between

the solvent and the

nitro group; primary

choice for extraction.

Ethers
Diethyl Ether, THF,

MTBE
Highly Soluble

Chemical similarity

(ether backbone)

ensures miscibility;

useful for synthesis

workup.

Ketones Acetone, MEK Highly Soluble

The carbonyl dipole

interacts favorably

with the nitro group's

dipole.

Alcohols Methanol, Ethanol Soluble

Soluble due to

polarity, though less

lipophilic than ethers.

Useful for

recrystallization of

solid derivatives.

Esters Ethyl Acetate Highly Soluble

Moderate polarity

matches the solute;

excellent for

chromatographic

purification.

Alkanes Hexane, Heptane Moderate/Variable

The lipophilic tert-butyl

group aids solubility,

but the polar nitro

group may cause

phase separation at

low temperatures or

high concentrations.
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Aqueous Water Insoluble

The hydrophobic tert-

butyl group overrides

the polarity of the nitro

group, preventing

hydration.

Thermodynamic Solubility Modeling (Hansen
Parameters)
For formulation scientists, the solubility behavior can be predicted using Hansen Solubility

Parameters (HSP). The molecule has three interaction components:

(Dispersion): High contribution from the tert-butyl skeleton.

(Polarity): Significant contribution from the

and ether linkage.

(Hydrogen Bonding): Low contribution (Acceptor only, no donor protons).

Implication: Solvents with moderate polarity and low H-bond donating potential (e.g., DCM,

Acetone) are thermodynamically favored over highly H-bonded solvents (Water) or purely non-

polar fluids (Pentane).

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this protocol to determine precise solubility limits for formulation development.

Materials:

Analytical Balance (

0.1 mg)

Scintillation Vials (20 mL)

Syringe Filters (0.45 µm PTFE)
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Thermostatic Shaker

Workflow:

Preparation: Add excess 2-Methyl-2-(2-nitroethoxy)propane (liquid) to 5.0 mL of the target

solvent in a vial. The mixture should be biphasic or saturated.

Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours to ensure

thermodynamic equilibrium.

Sampling: Stop agitation and allow phases to separate (if liquid-liquid) or solids to settle.

Filtration: Withdraw the supernatant using a syringe and filter through a 0.45 µm PTFE filter

into a pre-weighed vial.

Evaporation: Evaporate the solvent under a gentle nitrogen stream or reduced pressure.

Quantification: Weigh the residue.

Protocol B: Purification via Liquid-Liquid Extraction
Since the compound is water-insoluble but soluble in organic solvents, this is the standard

purification method.

Dilution: Dilute the crude reaction mixture with Water (5x volume). The organic product will

separate as an oil.

Extraction: Extract the aqueous layer with Dichloromethane (DCM) or Diethyl Ether (3x).

Washing: Wash the combined organic phases with:

Brine (Sat. NaCl) to remove residual water.

Drying: Dry over anhydrous Magnesium Sulfate (

).

Concentration: Filter and concentrate under reduced pressure (Rotary Evaporator). Note:

Ensure bath temperature < 40°C to prevent thermal degradation.
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Visualization: Solubility & Extraction Logic

Solvent Interaction Types
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Caption: Logical flow of solvent selection based on the competing lipophilic (tert-butyl) and

polar (nitro) moieties of the solute.

Safety & Handling
Peroxide Warning: As an ether, this compound may form explosive peroxides upon

prolonged exposure to air. Test with starch-iodide paper before distillation.

Energetic Potential: The nitro group adds energy to the molecule. While not a primary

explosive, it should be treated as an energetic material. Avoid overheating or distilling to

dryness.

Storage: Store under an inert atmosphere (Nitrogen/Argon) in a cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. guidechem.com [guidechem.com]

To cite this document: BenchChem. [Solubility Data & Physicochemical Profile: 2-Methyl-2-
(2-nitroethoxy)propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609933/docs#solubility-data-physicochemical-
profile-2-methyl-2-2-nitroethoxy-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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